Cas no 2154840-73-8 ((2S)-2-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid)

• Product Name: (2S)-2-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid
• CAS No: 2154840-73-8
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6411915
• PubChem ID: 165518442
• Update Time: 2025-10-31

(2S)-2-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid
• 2154840-73-8
• EN300-1299458

• Inchi： 1S/C8H12N2O2S/c1-5-7(13-4-10-5)3-2-6(9)8(11)12/h4,6H,2-3,9H2,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： RQINKQJQNSUJKP-LURJTMIESA-N
• SMILES： S1C=NC(C)=C1CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 104Ų

Additional information on (2S)-2-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid

Research Brief on (2S)-2-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 2154840-73-8): Recent Advances and Applications

The compound (2S)-2-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 2154840-73-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of (2S)-2-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid as a key intermediate in the synthesis of novel bioactive compounds. Its thiazole moiety, in particular, has been implicated in interactions with biological targets such as enzymes and receptors, making it a promising scaffold for drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for inhibitors targeting metabolic pathways in cancer cells.

In terms of synthesis, advancements have been made in optimizing the yield and purity of (2S)-2-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid. A recent publication in Organic Letters detailed a streamlined enzymatic resolution process that significantly improves stereoselectivity, addressing previous challenges in large-scale production. This innovation is expected to facilitate further preclinical studies and accelerate its adoption in pharmaceutical research.

Pharmacological evaluations have revealed intriguing properties of this compound. For instance, a 2024 study in ACS Chemical Biology reported its ability to modulate glutamate receptor activity, suggesting potential applications in neurological disorders. Additionally, its structural similarity to natural amino acids has prompted investigations into its use as a probe for studying protein-protein interactions, as evidenced by recent work in Chemical Science.

The safety profile and pharmacokinetic properties of (2S)-2-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid are currently under investigation. Preliminary data from animal studies indicate favorable bioavailability and low toxicity, though further optimization may be required to enhance its metabolic stability. These findings position the compound as a valuable tool for both basic research and therapeutic development.

In conclusion, (2S)-2-amino-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid represents a versatile and promising molecule in chemical biology. Its recent applications span from drug discovery to biochemical probing, with ongoing research likely to uncover additional utilities. The continued optimization of its synthesis and characterization of its biological effects will be critical for realizing its full potential in biomedical applications.